Cas no 2158705-54-3 (2-(3-Methylpyridin-4-yl)ethanethioamide)

• Product Name: 2-(3-Methylpyridin-4-yl)ethanethioamide
• CAS No: 2158705-54-3
• MF: C₈H₁₀N₂S
• MW: 166.243400096893
• CID: 6110591
• PubChem ID: 139896116
• Update Time: 2025-08-03

2-(3-Methylpyridin-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1839138
• 2-(3-methylpyridin-4-yl)ethanethioamide
• 2158705-54-3
• 2-(3-Methylpyridin-4-yl)ethanethioamide

• Inchi： 1S/C8H10N2S/c1-6-5-10-3-2-7(6)4-8(9)11/h2-3,5H,4H2,1H3,(H2,9,11)
• InChI Key： KBQOLGHVCUPCKO-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CN=CC=1C)N

Computed Properties

• Exact Mass: 166.05646950g/mol
• Monoisotopic Mass: 166.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71Ų

Additional information on 2-(3-Methylpyridin-4-yl)ethanethioamide

Comprehensive Overview of 2-(3-Methylpyridin-4-yl)ethanethioamide (CAS No. 2158705-54-3)

2-(3-Methylpyridin-4-yl)ethanethioamide, with the CAS number 2158705-54-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thioamide derivatives, which are known for their unique chemical properties and broad applicability. The presence of a pyridine ring and a thioamide functional group makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 2-(3-Methylpyridin-4-yl)ethanethioamide has surged due to their role in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for small-molecule inhibitors and ligands in catalytic systems. Its structural features, including the 3-methylpyridinyl moiety, contribute to its ability to interact with biological targets, making it a candidate for further exploration in medicinal chemistry.

The synthesis of 2-(3-Methylpyridin-4-yl)ethanethioamide typically involves multi-step organic reactions, including amination and thionation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its relevance in high-throughput screening, this compound is often utilized in fragment-based drug design, where its modularity allows for rapid optimization of lead compounds.

From an industrial perspective, 2-(3-Methylpyridin-4-yl)ethanethioamide is valued for its compatibility with green chemistry principles. Efforts to minimize waste and improve atom economy in its production align with global sustainability goals. Additionally, its stability under various conditions makes it suitable for long-term storage and large-scale synthesis, addressing key challenges in chemical manufacturing.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-(3-Methylpyridin-4-yl)ethanethioamide in drug development?" Current studies suggest its potential in targeting enzyme inhibition and receptor modulation, particularly in central nervous system (CNS) disorders. Its lipophilic nature enhances blood-brain barrier permeability, a critical factor in neuropharmacology research.

Another trending topic is the use of 2-(3-Methylpyridin-4-yl)ethanethioamide in agrochemical formulations. Its bioactivity against certain pests and pathogens has prompted investigations into its role as a sustainable pesticide alternative. This aligns with the growing consumer demand for eco-friendly crop protection solutions, a hot topic in agricultural biotechnology.

In summary, 2-(3-Methylpyridin-4-yl)ethanethioamide (CAS No. 2158705-54-3) is a multifaceted compound with promising applications across pharmaceuticals, agrochemicals, and material science. Its unique chemical architecture and adaptability position it as a valuable asset in modern research and industrial applications. As scientific advancements continue, this compound is likely to play an even more significant role in addressing contemporary challenges in healthcare and sustainable technology.